Cas no 60987-20-4 (4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride
• CAS No: 60987-20-4
• MF: C₉H₁₁ClO₄S
• MW: 250.699240922928
• MDL: MFCD09738190
• CID: 4064488
• PubChem ID: 16791394
• Update Time: 2025-06-14

4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4,5-dimethoxy-2-methyl-
• 4,5-dimethoxy-2-methylbenzene-1-sulfonyl chloride
• EN300-31054
• G26172
• Z316120802
• SCHEMBL5835370
• CS-0245752
• 4,5-dimethoxy-2-methylbenzene-1-sulfonylchloride
• 60987-20-4
• DB-137791
• KCA98720
• 869-442-7
• 4,5-dimethoxy-2-methylbenzenesulfonyl chloride
• AKOS000145348
• 4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride

• MDL： MFCD09738190
• Inchi： 1S/C9H11ClO4S/c1-6-4-7(13-2)8(14-3)5-9(6)15(10,11)12/h4-5H,1-3H3
• InChI Key： IRHPZJPWXHAKBI-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CC=1C)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 250.0066577g/mol
• Monoisotopic Mass: 250.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Additional information on 4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride

Comprehensive Overview of 4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride (CAS No. 60987-20-4)

4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride (CAS No. 60987-20-4) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This sulfonyl chloride derivative is particularly valued for its role as a versatile intermediate in the synthesis of complex molecules. With the increasing demand for high-purity chemical intermediates in drug discovery, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride features a benzene ring substituted with two methoxy groups and a methyl group, along with a reactive sulfonyl chloride moiety. This unique combination of functional groups makes it an excellent candidate for nucleophilic substitution reactions, enabling the creation of sulfonamides and other derivatives. Such reactions are critical in developing bioactive compounds and pharmaceutical ingredients, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the compound has been explored for its potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on its utility in targeted drug delivery systems, a hot topic in modern therapeutics. The compound's ability to act as a sulfonating agent also makes it valuable in material science, where it contributes to the development of advanced polymers and functional materials.

From an industrial perspective, 4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride is synthesized under controlled conditions to ensure high yield and purity. Manufacturers emphasize process optimization and waste reduction, addressing the growing consumer demand for environmentally friendly production methods. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify the compound's quality, ensuring compliance with international standards.

The compound's stability and reactivity profile have also made it a subject of interest in academic research. Universities and research institutions frequently investigate its mechanistic pathways and potential applications in catalysis and asymmetric synthesis. These studies often explore how the electron-donating methoxy groups influence its reactivity, providing insights into structure-activity relationships.

Given its multifaceted applications, 4,5-Dimethoxy-2-methylbenzene-1-sulfonyl chloride continues to be a key player in both industrial and academic settings. Its relevance in drug development and material innovation ensures its prominence in scientific literature and commercial markets. As research progresses, this compound is expected to unlock new possibilities in custom synthesis and specialty chemicals, further solidifying its importance in modern chemistry.